5-(oxolan-2-yl)-1,3-oxazole
Overview
Description
5-(Oxolan-2-yl)-1,3-oxazole, also known as 5-O2OX, is a heterocyclic compound with a unique structure and a wide range of applications in scientific research and industrial processes. This compound has been studied extensively due to its interesting chemical properties, which can be exploited in various ways. In
Scientific Research Applications
5-(oxolan-2-yl)-1,3-oxazole has a wide range of applications in scientific research. It has been used as a building block for the synthesis of heterocyclic compounds, such as imidazoles and triazoles, which are important in the development of pharmaceuticals and agrochemicals. 5-(oxolan-2-yl)-1,3-oxazole has also been used in the synthesis of polymers, which are useful in the development of novel materials. Additionally, 5-(oxolan-2-yl)-1,3-oxazole has been used in the synthesis of fluorescent probes, which are used in the study of biological processes.
Mechanism of Action
The mechanism of action of 5-(oxolan-2-yl)-1,3-oxazole is not yet fully understood, but it is believed to involve the formation of a covalent bond between the nitrogen atom of the oxazole ring and the substrate molecule. This covalent bond is then cleaved by the action of an enzyme, resulting in the release of the 5-(oxolan-2-yl)-1,3-oxazole molecule. This mechanism of action is believed to be the same for all oxazole compounds, including 5-(oxolan-2-yl)-1,3-oxazole.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(oxolan-2-yl)-1,3-oxazole have not yet been studied in detail, but it is believed to have a wide range of effects on the body. It has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer effects in animal studies, and it is believed to have the potential to be used as an anti-cancer agent in humans. Additionally, 5-(oxolan-2-yl)-1,3-oxazole has been shown to have an effect on the central nervous system, and it is believed to have potential therapeutic applications for neurological disorders.
Advantages and Limitations for Lab Experiments
The use of 5-(oxolan-2-yl)-1,3-oxazole in laboratory experiments has a number of advantages. It is a stable compound and is easily synthesized in a variety of ways. Additionally, it is a versatile compound and can be used in the synthesis of a wide range of compounds. However, there are some limitations to its use in laboratory experiments. 5-(oxolan-2-yl)-1,3-oxazole is a reactive compound and can easily react with other compounds, which can lead to unwanted side reactions. Additionally, it is not soluble in water, which limits its use in aqueous solutions.
Future Directions
The potential future directions for 5-(oxolan-2-yl)-1,3-oxazole are numerous. One potential future direction is to further explore its use as a building block for the synthesis of heterocyclic compounds. Additionally, further research into its biochemical and physiological effects could lead to the development of novel therapeutic agents for a variety of diseases. Finally, further study into its mechanism of action could lead to the development of more efficient synthesis methods for 5-(oxolan-2-yl)-1,3-oxazole and other oxazole compounds.
Synthesis Methods
5-(oxolan-2-yl)-1,3-oxazole can be synthesized in a variety of ways. The most commonly used method is the condensation reaction of aldehyde and amine in the presence of a base. This reaction produces an oxazole ring in which the two aldehyde carbon atoms and the nitrogen atom of the amine form the three-membered ring. The resulting product can then be further reacted with a variety of reagents to obtain 5-(oxolan-2-yl)-1,3-oxazole. Other methods for synthesizing 5-(oxolan-2-yl)-1,3-oxazole include the reaction of ethyl acetoacetate with hydrazine hydrate, the condensation of acetoacetanilide with hydrazine hydrate, and the reaction of ethyl acetoacetate with dicyclohexylcarbodiimide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(oxolan-2-yl)-1,3-oxazole can be achieved through a two-step process involving the reaction of 2-bromo-2-methylpropanoic acid with hydroxylamine hydrochloride to form the corresponding oxime, followed by cyclization with ethyl chloroformate and triethylamine to yield the desired oxazole product.", "Starting Materials": [ "2-bromo-2-methylpropanoic acid", "hydroxylamine hydrochloride", "ethyl chloroformate", "triethylamine" ], "Reaction": [ "Step 1: Reaction of 2-bromo-2-methylpropanoic acid with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid to form the corresponding oxime.", "Step 2: Cyclization of the oxime with ethyl chloroformate and triethylamine in dichloromethane to yield 5-(oxolan-2-yl)-1,3-oxazole." ] } | |
CAS RN |
2013423-11-3 |
Product Name |
5-(oxolan-2-yl)-1,3-oxazole |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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